4-(1H-Benzo[d]imidazol-2-yl)benzonitrile

• IUPAC Name: 4-(1H-benzimidazol-2-yl)benzonitrile
• InChI: InChI=1S/C14H9N3/c15-9-10-5-7-11(8-6-10)14-16-12-3-1-2-4-13(12)17-14/h1-8H,(H,16,17)
• InChI Key: INIBMZLOCLDDMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=C(C=C3)C#N
• Molecular Formula: C14H9N3
• Molecular Weight: 219.24 g/mol
• CAS No.: 4110-15-0

Description

The compound “4-(1H-Benzo[d]imidazol-2-yl)benzonitrile” is a derivative of benzimidazole. Benzimidazole derivatives are known to have a multitude of interesting pharmacological activities, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity.

Synthesis Analysis

The synthesis of benzimidazole derivatives often starts with benzene derivatives with nitrogen-containing functionality ortho to each other. For instance, o-phenylenediamine can react readily with aromatic carboxylic acids in the presence of a strong dehydrating agent, polyphosphoric acid (PPA), to give 2-aryl benzimidazoles in high yield.

Molecular Structure Analysis

The structure of benzimidazole derivatives can be established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy. For instance, the preparation of 2-(4-((1H-benzo[d]imidazol-2-yl)thio)-benzylidene)-hydrazine-1-carbothioamide was confirmed using these techniques.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo various chemical reactions. For example, an imidazole derivative was synthesized by a one-pot condensation reaction of a novel aldehyde with benzil and ammonium acetate in glacial acetic acid.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be analyzed using various techniques such as FTIR, 1H and 13C NMR.

Scientific Research Applications

Coordination Polymer Synthesis

4-(1H-Benzo[d]imidazol-2-yl)benzonitrile plays a significant role in the synthesis of coordination polymers. For instance, Agarwal and Bharadwaj (2015) conducted a study where an unsymmetrical ligand underwent hydrolysis of its cyanide functional group, leading to the creation of a three-dimensional porous coordination polymer, showcasing a unique topological structure (Agarwal & Bharadwaj, 2015).

Anticancer Agent Synthesis

The compound has been utilized in the development of benzimidazole–thiazole derivatives as potential anticancer agents. Nofal et al. (2014) described the synthesis of such compounds and their promising anticancer activity against various cancer cell lines (Nofal et al., 2014).

Photoluminescence and Photochemical Studies

This compound is used in studies focusing on photoluminescence and photochemical properties. Şen et al. (2018) synthesized derivatives containing benzimidazole, which were characterized for their photophysical properties and singlet-oxygen generation (Şen et al., 2018).

Gas Adsorption Properties

This compound is instrumental in research on gas adsorption properties. Agarwal et al. (2013) synthesized isostructural 3D porous coordination polymers demonstrating distinct gas adsorption characteristics, such as selective CO2 adsorption (Agarwal et al., 2013).

Corrosion Inhibition Studies

It also finds application in corrosion inhibition research. Ammal et al. (2018) explored the effectiveness of 1,3,4-oxadiazole derivatives in inhibiting corrosion of mild steel in sulphuric acid, suggesting the potential of benzimidazole derivatives in protective coatings (Ammal et al., 2018).

Sensing and Adsorption Properties

The compound contributes to the development of materials with selective sensing and adsorption properties. Liu et al. (2017) used 1H-imidazol-4-yl containing ligands, including this compound, to form complexes that showed promising fluorescent sensing and selective adsorption capabilities (Liu et al., 2017).

Mechanism of Action

The benzimidazole nucleus is an important pharmacophore in drug discovery, being a good bioisostere of naturally occurring nucleotides. This heterocycle may represent a type of privileged substructure which can interact with proteins and enzymes.

Future Directions

Benzimidazole derivatives have been extensively utilized as a drug scaffold in medicinal chemistry due to their wide-ranging biological activity and interesting biological activity profile. Therefore, the future directions in the research of “4-(1H-Benzo[d]imidazol-2-yl)benzonitrile” and its derivatives could involve further exploration of their pharmacological activities and potential applications in drug discovery.